Cas no 20018-08-0 ( )
structure
Product Name:
CAS No:20018-08-0
MF:C7H6I2O2S
MW:407.995285511017
CID:908860
PubChem ID:303961
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- diiodomethylsulfonylbenzene
- 20018-08-0
- DTXSID60307709
- Dijodmethyl-phenylsulfon
- NSC-194625
- SCHEMBL751577
- NSC194625
-
-
- Inchi： 1S/C7H6I2O2S/c8-7(9)12(10,11)6-4-2-1-3-5-6/h1-5,7H
- InChI Key： XPQBPGDCDTYGHL-UHFFFAOYSA-N
- SMILES： IC(S(C1C=CC=CC=1)(=O)=O)I
Computed Properties
- Exact Mass: 407.81688
- Monoisotopic Mass: 407.818
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 2.41
- Boiling Point: 412.7°C at 760 mmHg
- Flash Point: 203.4°C
- Refractive Index: 1.708
- PSA: 34.14
- LogP: 3.69470
Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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